1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[d]azepine

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 5-methyl-1,2,3,5-tetrahydro-3-benzazepin-4-one
• InChI: InChI=1S/C11H13NO/c1-8-10-5-3-2-4-9(10)6-7-12-11(8)13/h2-5,8H,6-7H2,1H3,(H,12,13)
• InChI Key: YFLAJACUIAQBCX-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC=CC=C2CCNC1=O

Description

1-methyl-2-oxo-2,3,4,5-tetrahydro-1H-benzo[d]azepine is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.0 g (37 mmol) 2-chloro-N-(2-phenylethyl)-propanamide and 15 g (112 mmol) aluminium trichloride are carefully mixed at 90° C. and heated to 150° C. for 6 h. The mixture is diluted with water and methanol and extracted with EtOAc. The combined organic phases are dried with Na2SO4, concentrated i. vac. and purified by chromatography.